
Application Notes and Protocols for the
Synthesis of Lead(II) Thiosulfate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lead thiosulfate

Cat. No.: B083714 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed laboratory protocol for the synthesis of lead(II) thiosulfate

(PbS₂O₃). The synthesis is achieved through a precipitation reaction between aqueous

solutions of lead(II) nitrate (Pb(NO₃)₂) and sodium thiosulfate (Na₂S₂O₃). This method is

straightforward, reliable, and yields a high-purity product suitable for further research and

development applications.

Lead(II) thiosulfate is a white crystalline solid that is sparingly soluble in water.[1] Its synthesis

is of interest for various applications, including its historical use in photography and its potential

role in novel material science and coordination chemistry studies.[1]

Safety Precautions:
Lead(II) nitrate and the resulting lead(II) thiosulfate are toxic. Appropriate personal protective

equipment (PPE), including a lab coat, safety glasses, and gloves, must be worn at all times.

All procedures involving lead compounds should be carried out in a well-ventilated fume hood.

Dispose of all lead-containing waste according to institutional and local environmental

regulations.

Quantitative Data
The following table summarizes the key quantitative data associated with the reactants and the

product in this protocol. The theoretical yield is calculated based on the specified amounts of
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reactants in the experimental protocol.

Parameter Value Reference/Note

Reactants

Lead(II) Nitrate Molarity 0.5 M
Assumed standard laboratory

concentration

Sodium Thiosulfate Molarity 1.0 M
To ensure complete

precipitation

Volume of Lead(II) Nitrate 50.0 mL See protocol

Volume of Sodium Thiosulfate 25.0 mL See protocol

Product

Chemical Formula PbS₂O₃ [1]

Molar Mass 319.32 g/mol [1]

Appearance White crystalline solid [1]

Solubility in Water 0.02 g/100 mL at 25°C [1]

Density 5.18 g/cm³ [1]

Theoretical Yield 7.98 g
Calculated based on the

protocol

Expected Yield >95%
Typical for quantitative

precipitation reactions

Experimental Protocol
This protocol details the synthesis of lead(II) thiosulfate via the reaction of lead(II) nitrate and

sodium thiosulfate.

Materials:

Lead(II) nitrate (Pb(NO₃)₂)
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Sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O)

Deionized water

250 mL Beaker

100 mL Graduated cylinders (2)

Glass stirring rod

Büchner funnel and flask

Filter paper (Whatman No. 1 or equivalent)

Wash bottle with deionized water

Spatula

Drying oven or desiccator

Analytical balance

Procedure:

Preparation of Reactant Solutions:

Prepare a 0.5 M solution of lead(II) nitrate by dissolving 16.56 g of Pb(NO₃)₂ in 100 mL of

deionized water.

Prepare a 1.0 M solution of sodium thiosulfate by dissolving 24.82 g of Na₂S₂O₃·5H₂O in

100 mL of deionized water.

Precipitation:

In a 250 mL beaker, add 50.0 mL of the 0.5 M lead(II) nitrate solution.

While stirring continuously with a glass rod, slowly add 25.0 mL of the 1.0 M sodium

thiosulfate solution to the lead(II) nitrate solution.
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A white precipitate of lead(II) thiosulfate will form immediately.[2]

Continue stirring for an additional 5-10 minutes to ensure the reaction goes to completion.

Isolation of the Product:

Set up a Büchner funnel with a piece of pre-weighed filter paper and connect it to a

vacuum flask.

Wet the filter paper with a small amount of deionized water to ensure a good seal.

Pour the reaction mixture containing the precipitate into the Büchner funnel under vacuum.

Wash the precipitate in the funnel with three portions of 20 mL of cold deionized water to

remove any soluble impurities.

Allow the precipitate to be air-dried on the funnel by maintaining the vacuum for 10-15

minutes.

Drying and Weighing:

Carefully remove the filter paper with the precipitate from the funnel and place it on a pre-

weighed watch glass.

Dry the product in a drying oven at a low temperature (e.g., 50-60 °C) for several hours

until a constant weight is achieved, or alternatively, dry it in a desiccator.

Once dry, weigh the product and calculate the actual yield.

Yield Calculation:

Theoretical Yield: The reaction is: Pb(NO₃)₂(aq) + Na₂S₂O₃(aq) → PbS₂O₃(s) + 2NaNO₃(aq).

Based on the volumes and concentrations used, lead(II) nitrate is the limiting reactant (0.025

moles). The theoretical yield of PbS₂O₃ is 0.025 moles * 319.32 g/mol = 7.98 g.

Percentage Yield: (Actual Yield / Theoretical Yield) * 100%

Diagrams

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.chemistryscl.com/advancedlevel/inorganic/qualitative_analysis/testing-for-thiosulfate/main.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the experimental workflow for the synthesis of lead(II)

thiosulfate.

Solution Preparation

Reaction

Product Isolation

Final Product

Prepare 0.5 M Pb(NO₃)₂ Solution

Mix Solutions & Precipitate PbS₂O₃

Prepare 1.0 M Na₂S₂O₃ Solution

Vacuum Filtration

Wash with Deionized Water

Dry the Precipitate

Weigh and Calculate Yield

Click to download full resolution via product page

Caption: Experimental workflow for lead thiosulfate synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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